Cas no 23284-84-6 (N-Phenyl-glycine methyl ester)

N-Phenyl-glycine methyl ester structure
N-Phenyl-glycine methyl ester structure
Product Name:N-Phenyl-glycine methyl ester
CAS No:23284-84-6
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD00025881
CID:238661
PubChem ID:571509
Update Time:2025-04-24

N-Phenyl-glycine methyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-phenyl-, methyl ester
    • N-phenylglycine methyl ester
    • methyl N-phenylglycinate
    • EN300-93013
    • AB01326119-02
    • Phenylamino-acetic acid methyl ester
    • NCGC00332819-01
    • methyl N-phenyl-aminoacetate
    • VS-12637
    • Phenylglycine methyl ester
    • methyl 2-(phenylamino)acetate
    • CHEMBL4519994
    • BB 0221448
    • METHYL N-PHENYLGYCINATE
    • Methyl anilinoacetate #
    • AKOS000252817
    • methyl 2-anilinoacetate
    • E84684
    • 23284-84-6
    • N-Phenyl-glycine methyl ester
    • SCHEMBL658053
    • STK662584
    • BBL034685
    • MDL: MFCD00025881
    • Inchi: 1S/C9H11NO2/c1-12-9(11)7-10-8-5-3-2-4-6-8/h2-6,10H,7H2,1H3
    • InChI Key: SZJUWKPNWWCOPG-UHFFFAOYSA-N
    • SMILES: O(C)C(CNC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.3Ų

N-Phenyl-glycine methyl ester Pricemore >>

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Additional information on N-Phenyl-glycine methyl ester

Comprehensive Guide to Glycine, N-phenyl-, methyl ester (CAS No. 23284-84-6): Properties, Applications, and Market Insights

Glycine, N-phenyl-, methyl ester (CAS No. 23284-84-6) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This ester derivative of glycine and phenylalanine is valued for its unique chemical properties, making it a critical intermediate in synthetic chemistry. With the growing demand for fine chemicals and bioactive molecules, N-phenylglycine methyl ester has garnered significant attention from researchers and industry professionals alike.

The molecular structure of Glycine, N-phenyl-, methyl ester consists of a glycine backbone modified with a phenyl group and a methyl ester functional group. This configuration enhances its solubility in organic solvents and improves its reactivity in various chemical transformations. Researchers often explore its role in peptide synthesis, where it serves as a building block for more complex structures. The compound's stability under mild conditions makes it suitable for laboratory and industrial-scale applications.

One of the most prominent uses of CAS No. 23284-84-6 is in the pharmaceutical industry. It acts as a precursor for the synthesis of active pharmaceutical ingredients (APIs) and drug intermediates. Recent studies highlight its potential in developing novel therapeutics targeting neurological disorders, thanks to its structural similarity to amino acid derivatives. The rise of personalized medicine and peptide-based drugs has further increased the demand for high-purity N-phenylglycine methyl ester.

In agrochemical applications, Glycine, N-phenyl-, methyl ester is employed in the synthesis of herbicides and plant growth regulators. Its ability to modify biological pathways in plants makes it a valuable tool for developing eco-friendly crop protection solutions. With the global shift toward sustainable agriculture, this compound is gaining traction as a key component in next-generation agrochemical formulations.

The market for CAS No. 23284-84-6 is influenced by several factors, including advancements in synthetic methodologies and regulatory policies. Manufacturers are focusing on green chemistry approaches to produce N-phenylglycine methyl ester with minimal environmental impact. Additionally, the compound's compatibility with continuous flow chemistry has opened new avenues for scalable and cost-effective production.

Quality control is paramount when working with Glycine, N-phenyl-, methyl ester. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely used to verify its purity and identity. Suppliers must adhere to stringent standards to meet the requirements of pharmaceutical and agrochemical end-users. The availability of certified reference materials ensures consistency in research and industrial applications.

Recent trends in chemical research have spotlighted the role of CAS No. 23284-84-6 in material science. Its incorporation into polymers and coatings has shown promise in enhancing material properties such as adhesion and durability. Innovations in biodegradable materials have also explored its potential as a sustainable alternative to conventional additives.

For researchers and procurement specialists, sourcing high-quality N-phenylglycine methyl ester is essential. Reliable suppliers provide detailed technical data sheets, including information on storage conditions, handling precautions, and solubility profiles. Bulk purchasing options are available for industrial clients, with customization options to meet specific project requirements.

In conclusion, Glycine, N-phenyl-, methyl ester (CAS No. 23284-84-6) is a multifaceted compound with broad applications across multiple industries. Its significance in pharmaceuticals, agrochemicals, and material science underscores its value in modern chemistry. As research continues to uncover new uses, this compound is poised to play an even greater role in scientific and industrial advancements.

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